Cas no 1315339-47-9 (2-Bromo-3-fluoro-6-methoxyphenylboronic acid)

• Product Name: 2-Bromo-3-fluoro-6-methoxyphenylboronic acid
• CAS No: 1315339-47-9
• MF: C₇H₇BBrFO₃
• MW: 248.842085123062
• CID: 4694063
• Update Time: 2023-08-14

2-Bromo-3-fluoro-6-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-6-methoxyphenylboronic acid
• 2-Bromo-3-fluoro-6-methoxyphenylboronic acid

• Inchi： 1S/C7H7BBrFO3/c1-13-5-3-2-4(10)7(9)6(5)8(11)12/h2-3,11-12H,1H3
• InChI Key： QCBXSGAVCVPXMJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1B(O)O)OC)F

Computed Properties

• Exact Mass: 247.966
• Monoisotopic Mass: 247.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7